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molecular formula C12H13F3O2 B8491252 5-tert-Butyl-2-hydroxy-3-(trifluoromethyl)benzaldehyde CAS No. 57477-83-5

5-tert-Butyl-2-hydroxy-3-(trifluoromethyl)benzaldehyde

Cat. No. B8491252
CAS RN: 57477-83-5
M. Wt: 246.22 g/mol
InChI Key: HFSBPNMNMLXULL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04044153

Procedure details

0.1 mole of 2-trifluoromethyl-4-tert-butylphenol and 0.1 mole of hexamethylenetretramine is dissolved in trifluoroacetic acid (150 ml.) and the mixture refluxed for 8 hours. After this time, 150 ml. of water and 50 ml. of concentrated hydrochloric acid is added. This mixture is then refluxed for 1/2 hour. The reaction mixture is cooled and extracted with ether (5 × 50 ml.) and the ether extract is dried over magnesium sulfate. The ether is evaporated and the residue is crystallized from ethanol to yield 3-trifluoromethyl-5-t-butyl salicylaldehyde.
Name
2-trifluoromethyl-4-tert-butylphenol
Quantity
0.1 mol
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
150 mL
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-trifluoromethyl-5-t-butyl salicylaldehyde

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:15])([F:14])[C:3]1[CH:8]=[C:7]([C:9]([CH3:12])([CH3:11])[CH3:10])[CH:6]=[CH:5][C:4]=1[OH:13].O.Cl.FC(F)(F)[C:20](O)=[O:21]>>[F:1][C:2]([F:14])([F:15])[C:3]1[CH:8]=[C:7]([C:9]([CH3:11])([CH3:12])[CH3:10])[CH:6]=[C:5]([CH:20]=[O:21])[C:4]=1[OH:13]

Inputs

Step One
Name
2-trifluoromethyl-4-tert-butylphenol
Quantity
0.1 mol
Type
reactant
Smiles
FC(C1=C(C=CC(=C1)C(C)(C)C)O)(F)F
Name
trifluoroacetic acid
Quantity
150 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture refluxed for 8 hours
Duration
8 h
TEMPERATURE
Type
TEMPERATURE
Details
This mixture is then refluxed for 1/2 hour
Duration
0.5 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled
EXTRACTION
Type
EXTRACTION
Details
extracted with ether (5 × 50 ml.)
EXTRACTION
Type
EXTRACTION
Details
the ether extract
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
is dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
The ether is evaporated
CUSTOM
Type
CUSTOM
Details
the residue is crystallized from ethanol

Outcomes

Product
Name
3-trifluoromethyl-5-t-butyl salicylaldehyde
Type
product
Smiles
FC(C1=C(C(C=O)=CC(=C1)C(C)(C)C)O)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.